Cas no 126748-59-2 (1H-Pyrazol-3-amine,5-pentyl-)

• Product Name: 1H-Pyrazol-3-amine,5-pentyl-
• CAS No: 126748-59-2
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 103342
• PubChem ID: 28980023
• Update Time: 2025-04-18

1H-Pyrazol-3-amine,5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine,5-pentyl-
• 1H-Pyrazol-3-amine, 5-pentyl-
• DTXSID001309956
• 5-pentyl-1H-pyrazol-3-amine
• 3-pentyl-1H-pyrazol-5-amine
• EN300-1148871
• 126748-59-2
• SCHEMBL2810659

• Inchi： 1S/C8H15N3/c1-2-3-4-5-7-6-8(9)11-10-7/h6H,2-5H2,1H3,(H3,9,10,11)
• InChI Key： GOEALGZVWIHJMH-UHFFFAOYSA-N
• SMILES： N1C(=CC(N)=N1)CCCCC

Computed Properties

• Exact Mass: 152.11892
• Monoisotopic Mass: 153.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• PSA: 51.8